Cas no 833489-32-0 (Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester)

• Product name: Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester
• CAS No: 833489-32-0
• MF: C₁₅H₁₈O₅
• MW: 278.300425052643
• CID: 672110
• PubChem ID: 60055121

Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-, 2-phenyl-1,3-dioxan-5-yl ester
• (2-phenyl-1,3-dioxan-5-yl) 4-oxopentanoate
• SCHEMBL19543487
• 2-Phenyl-1,3-dioxan-5-yl 4-oxopentanoate
• DTXSID60733564
• 833489-32-0

• Inchi： InChI=1S/C15H18O5/c1-11(16)7-8-14(17)20-13-9-18-15(19-10-13)12-5-3-2-4-6-12/h2-6,13,15H,7-10H2,1H3
• InChI Key： ABZJDZZKJJZNRK-UHFFFAOYSA-N
• SMILES： CC(=O)CCC(=O)OC1COC(OC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 278.11542367g/mol
• Monoisotopic Mass: 278.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 0.9